Cas no 2089311-47-5 (3-Bromo-4-chloro-5-methoxy-N-methylbenzamide)

• Product Name: 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide
• CAS No: 2089311-47-5
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 4785668
• PubChem ID: 127263164
• Update Time: 2025-05-22

3-Bromo-4-chloro-5-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide
• Y14890
• CS-0085451
• 2089311-47-5
• BS-51786

• Inchi： 1S/C9H9BrClNO2/c1-12-9(13)5-3-6(10)8(11)7(4-5)14-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： QEKCNXSHXWKMHI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(NC)=O)C=1)OC)Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3

Additional information on 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide

3-Bromo-4-chloro-5-methoxy-N-methylbenzamide: A Comprehensive Overview

The compound with CAS No. 2089311-47-5, commonly referred to as 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 3-position, a chlorine atom at the 4-position, a methoxy group at the 5-position, and an N-methylamido group attached to the benzene ring. These substituents not only influence the compound's physical and chemical properties but also play a pivotal role in its potential applications.

Recent studies have highlighted the importance of 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide in drug discovery and development. The compound's structure makes it an ideal candidate for exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have utilized advanced computational models to predict its bioavailability and stability in biological systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits promising pharmacokinetic profiles, making it a potential lead molecule for anti-inflammatory and antitumor drug development.

The synthesis of 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include bromination, chlorination, methylation, and amidation reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. This approach has been widely adopted in recent years due to its efficiency and scalability.

In terms of applications, 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide has been explored for its potential in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A 2022 study in *Advanced Materials* reported that the compound exhibits excellent charge transport properties, which could be harnessed for developing next-generation electronic devices.

Moreover, the compound has shown promise in catalysis applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. For example, researchers have utilized 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide as a ligand in palladium-catalyzed cross-coupling reactions, achieving high yields and selectivity. This highlights its versatility across multiple chemical disciplines.

From an environmental standpoint, the ecological impact of 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide has been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to aquatic organisms. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 3-Bromo-4-chloro-5-methoxy-N-methylbenzamide (CAS No. 2089311-47-5) is a versatile compound with diverse applications across pharmaceuticals, materials science, and catalysis. Its unique structure and favorable properties make it an attractive target for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential of this compound is expected to expand even further.